2-Bromo-5-fluoro-N-isobutylbenzamide
Overview
Description
2-Bromo-5-fluoro-N-isobutylbenzamide is a chemical compound with the molecular formula C11H13BrFNO and a molecular weight of 274.13 . It is used as a building block in various synthesis reactions for drug discovery and development.
Molecular Structure Analysis
The molecular structure of 2-Bromo-5-fluoro-N-isobutylbenzamide consists of a benzamide core with bromo and fluoro substituents at the 2nd and 5th positions, respectively, and an isobutyl group attached to the nitrogen atom .Physical And Chemical Properties Analysis
2-Bromo-5-fluoro-N-isobutylbenzamide has a predicted boiling point of 314.4±32.0 °C and a predicted density of 1.370±0.06 g/cm3 . It has a pKa value of 13.77±0.46 (Predicted) .Scientific Research Applications
Biomedical Research
This compound is used in biomedical research . Its unique properties make it a valuable tool for scientists worldwide.
Forensic Work
“2-Bromo-5-fluoro-N-isobutylbenzamide” is used in forensic work . It can be used in various forensic applications due to its unique chemical properties.
Clinical Diagnostics
This compound is also used in clinical diagnostics . It can be used to develop new diagnostic methods or improve existing ones.
Material Science
In the field of material science , this compound is used as a building block in crystal engineering . It’s also used in the synthesis of 5-fluoro-3-substituted benzoxaboroles .
Molecular Receptors
“2-Bromo-5-fluoro-N-isobutylbenzamide” is used in the creation of molecular receptors . These receptors can be used in various scientific applications.
OLED Applications
This compound is used as a precursor for the synthesis of TADF dyes in OLED applications . It’s a crucial component in the manufacturing of organic light-emitting diodes (OLEDs) .
Anti-inflammatory Applications
It’s used in the synthesis of APIs in anti-inflammatory applications . This makes it a valuable compound in the development of new anti-inflammatory drugs .
Antitumor Applications
Lastly, “2-Bromo-5-fluoro-N-isobutylbenzamide” is used in antitumor applications . It’s used in the synthesis of APIs for antitumor drugs .
Safety and Hazards
2-Bromo-5-fluoro-N-isobutylbenzamide is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it is advised to wash with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . In case of eye contact, wash with copious amounts of water for at least 15 minutes . If irritation persists, seek medical attention .
Mechanism of Action
Mode of Action
It’s known that the bromine and fluorine atoms attached to the benzene ring in the compound can display different reactivities, thus enabling selective substitution reactions .
Pharmacokinetics
The compound’s predicted properties include a boiling point of 3144±320 °C and a density of 1370±006 g/cm3 . The compound is typically stored at 2-8°C .
Action Environment
It’s known that the compound should be handled only by those properly qualified in the handling and use of potentially hazardous chemicals .
properties
IUPAC Name |
2-bromo-5-fluoro-N-(2-methylpropyl)benzamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrFNO/c1-7(2)6-14-11(15)9-5-8(13)3-4-10(9)12/h3-5,7H,6H2,1-2H3,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDHFKYPOGPADGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CNC(=O)C1=C(C=CC(=C1)F)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrFNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60640749 | |
Record name | 2-Bromo-5-fluoro-N-(2-methylpropyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60640749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-fluoro-N-isobutylbenzamide | |
CAS RN |
951884-17-6 | |
Record name | 2-Bromo-5-fluoro-N-(2-methylpropyl)benzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60640749 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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